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Compound of Interest

Compound Name: C.1. Acid yellow 200

Cat. No.: B12364771

Technical Guide: C.I. Acid Yellow 200

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of C.I. Acid
Yellow 200, alongside detailed experimental protocols relevant to its application and study.

Chemical and Physical Properties

C.l. Acid Yellow 200 is a single azo class acid dye.[1] Its fundamental properties are
summarized in the table below.

Property Value

C.l. Name Acid Yellow 200

C.I. Number 18930

CAS Registry Number 6359-95-1

Molecular Formula C20H13CIN4aNa207S2[1]
Molecular Weight 566.9 g/mol [1]

Class Single Azo

Application Primarily used for wool dyeing.[1]
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Experimental Protocols

While specific experimental protocols for C.I. Acid Yellow 200 are not extensively detailed in
publicly available literature, the following sections provide generalized methodologies for
working with acid dyes based on established procedures for similar compounds. These
protocols are intended to serve as a starting point for experimental design.

This protocol outlines a typical batch adsorption experiment to evaluate the removal of an acid
dye from water using an adsorbent material.

Objective: To determine the adsorption capacity of a selected adsorbent for an acid yellow dye.

Materials and Equipment:

C.l. Acid Yellow dye

Adsorbent material (e.g., activated carbon, biochar, bentonite)

Erlenmeyer flasks (250 mL or 300 mL)

Rotary incubator shaker

pH meter

UV-Vis Spectrophotometer

0.1 M HCl and 0.1 M NaOH for pH adjustment
Methodology:

o Preparation of Dye Stock Solution: Prepare a stock solution of the acid yellow dye of a
known concentration (e.g., 100 ppm) in deionized water.

o Batch Adsorption Experiments:
o In a series of Erlenmeyer flasks, add a fixed volume of the dye solution (e.g., 100 mL).

o Adjust the initial pH of the solutions to desired values using 0.1 M HCI or 0.1 M NaOH.
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o Add a pre-weighed amount of the adsorbent to each flask.

o Place the flasks on a rotary shaker and agitate at a constant speed (e.g., 200 rpm) at a
controlled temperature for a specified contact time.

e Analysis:

o After the desired contact time, withdraw samples and centrifuge or filter to separate the
adsorbent.

o Measure the final concentration of the dye in the supernatant using a UV-Vis
spectrophotometer at the dye's maximum absorbance wavelength.

o Data Evaluation: The amount of dye adsorbed per unit mass of adsorbent (q_e, in mg/g) can
be calculated using the following equation:

ge=(C0-Ce)*V/m
Where:
o Co and Ce are the initial and equilibrium concentrations of the dye (mg/L), respectively.
o Vis the volume of the solution (L).
o m is the mass of the adsorbent (g).
Experimental Parameters to Investigate:

» Effect of pH: Vary the initial pH of the dye solution (e.g., from 2 to 12) to determine the
optimal pH for adsorption.

» Effect of Adsorbent Dose: Vary the amount of adsorbent while keeping the dye concentration
and volume constant.

» Effect of Initial Dye Concentration: Vary the initial concentration of the dye solution.

» Effect of Contact Time: Collect aliquots at different time intervals to determine the equilibrium
time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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